Cas no 945262-31-7 ({5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methanol)

• Product Name: {5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methanol
• CAS No: 945262-31-7
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• CID: 796954
• PubChem ID: 45122042
• Update Time: 2025-05-22

{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-1,2,4-Triazolo[4,3-a]pyrazine-3-methanol
• 1,2,4-Triazolo[4,3-a]pyrazine-3-methanol,5,6,7,8-tetrahydro-
• 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazin-3-ylmethanol
• {5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methanol
• DTXSID40669276
• (5,6,7,8-Tetrahydro[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methanol
• (5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methanol
• AKOS015899658
• 945262-31-7
• EN300-147520
• 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-ylmethanol dihydrochloride
• 1,2,4-Triazolo[4,3-a]pyrazine-3-methanol, 5,6,7,8-tetrahydro-
• DB-381720

• Inchi： 1S/C6H10N4O/c11-4-6-9-8-5-3-7-1-2-10(5)6/h7,11H,1-4H2
• InChI Key： CDGXEUWHBCAHIJ-UHFFFAOYSA-N
• SMILES： OCC1=NN=C2CNCCN21

Computed Properties

• Exact Mass: 154.08500
• Monoisotopic Mass: 154.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.3
• Topological Polar Surface Area: 63A^2

Experimental Properties

• Density: 1.636
• Boiling Point: 416.793°C at 760 mmHg
• Flash Point: 205.87°C
• Refractive Index: 1.768
• PSA: 62.97000
• LogP: -0.79760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrazines

Additional information on {5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methanol

Recent Advances in the Study of {5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methanol (CAS: 945262-31-7)

In recent years, the compound {5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methanol (CAS: 945262-31-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic scaffold has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The unique structural features of this compound, including its fused triazolopyrazine ring system and hydroxymethyl substituent, make it a versatile building block for drug discovery efforts.

Recent studies have focused on the optimization of synthetic routes for 945262-31-7, with particular emphasis on improving yield and scalability. A 2023 publication in the Journal of Medicinal Chemistry reported a novel one-pot synthesis method that achieved an 85% yield, representing a significant improvement over previous approaches. This advancement is particularly important for enabling larger-scale production of derivatives for biological evaluation.

The pharmacological potential of derivatives containing the {5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methanol moiety has been extensively investigated. Several research groups have demonstrated that this scaffold can serve as an effective hinge-binding motif in kinase inhibitors, with demonstrated activity against CDK, JAK, and FLT3 kinases. The hydroxymethyl group at the 3-position has been shown to be crucial for maintaining optimal binding interactions while allowing for further derivatization to improve pharmacokinetic properties.

In terms of biological activity, recent preclinical studies have highlighted the potential of 945262-31-7 derivatives in oncology applications. A 2024 study published in Cancer Research demonstrated that optimized analogs showed potent antiproliferative effects against multiple cancer cell lines, with IC50 values in the low nanomolar range. Importantly, these compounds exhibited good selectivity profiles against normal cell lines, suggesting a favorable therapeutic window.

The physicochemical properties of {5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}methanol have also been the subject of recent investigations. Computational modeling studies have provided insights into the compound's conformational preferences and hydrogen-bonding capabilities, which are critical for rational drug design. These studies have informed the development of structure-activity relationship (SAR) models that are guiding the optimization of next-generation derivatives.

Looking forward, the versatility of 945262-31-7 as a synthetic intermediate continues to drive innovation in medicinal chemistry. Current research directions include exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation strategies, as well as investigating its potential in non-oncology indications such as inflammatory diseases and CNS disorders. The compound's balanced properties and demonstrated biological relevance ensure its continued importance in drug discovery pipelines.